Cas no 444024-10-6 (1H-1,2,3-Triazole-4-carboxylicacid,1-ethenyl-,ethylester(9CI))

• Product Name: 1H-1,2,3-Triazole-4-carboxylicacid,1-ethenyl-,ethylester(9CI)
• CAS No: 444024-10-6
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 853441
• Update Time: 2023-03-27

1H-1,2,3-Triazole-4-carboxylicacid,1-ethenyl-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylicacid,1-ethenyl-,ethylester(9CI)
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-ethenyl-, ethyl ester

• Inchi： 1S/C7H9N3O2/c1-3-10-5-6(8-9-10)7(11)12-4-2/h3,5H,1,4H2,2H3
• InChI Key： MHVLVFZPNXSBID-UHFFFAOYSA-N
• SMILES： N1(C=C)C=C(C(OCC)=O)N=N1

Computed Properties

• Exact Mass: 167.069
• Monoisotopic Mass: 167.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57A^2